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Compound of Interest

Compound Name: 2,2-Dimethylpentan-1-ol

Cat. No.: B1361373

Introduction

Neoheptanol, systematically named 2,2-dimethyl-1-pentanol, is a branched-chain primary
alcohol with the molecular formula C7H160.[1] Its structure consists of a pentanol backbone
with two methyl groups attached to the second carbon atom.[1] This arrangement classifies it
as a "neo" alcohol. It is a colorless liquid at room temperature with a characteristic alcohol odor.
[1] Due to its hydrophobic hydrocarbon chain, neoheptanol has limited solubility in water but is
soluble in organic solvents.[1] The presence of the hydroxyl group enables it to participate in
hydrogen bonding, which influences its physical properties like boiling and melting points.[1]
This compound serves as a versatile solvent and an intermediate in the synthesis of other
chemical compounds.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Neoheptanol is presented below.
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Property Value Reference
Molecular Formula C7H160 [2]
Molecular Weight 116.2 g/mol [2]
CAS Number 2370-12-9 [3]
Boiling Point 153 °C [4]
Refractive Index 1.4251 [4]
InChi Key QTOMCRXZFDHJOL- 5]

UHFFFAOYSA-N

SMILES CCCC(C)(C)CO 5]

Synthesis of Neoheptanol

The synthesis of 2,2-dimethyl-1-pentanol was first described in an investigation aimed at
preparing and characterizing this previously unknown alcohol.[6] The multi-step synthesis starts
from n-propyl magnesium bromide and acetone.[6]

Overall Reaction Pathway

Caption: Synthesis of Neoheptanol from n-propyl magnesium bromide.

Experimental Protocols

Step 1: Synthesis of 2-methyl-2-pentanol[6]
e Reactants: n-propyl magnesium bromide, acetone.

e Procedure: n-propyl magnesium bromide is prepared and then treated with acetone.
Subsequent hydrolysis of the reaction mixture yields 2-methyl-2-pentanol. The product is
then purified.

Step 2: Synthesis of 2-chloro-2-methyl pentane[6]

¢ Reactants: 2-methyl-2-pentanol, concentrated hydrochloric acid.
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e Procedure: The purified 2-methyl-2-pentanol is treated with cold concentrated hydrochloric
acid to convert it to 2-chloro-2-methyl pentane.

Step 3: Synthesis of 2,2-dimethyl pentanoic acid[6]
¢ Reactants: 2-chloro-2-methyl pentane, magnesium, carbon dioxide.

e Procedure: The Grignard reagent of 2-chloro-2-methyl pentane is prepared. This Grignard
reagent is then treated with carbon dioxide, followed by hydrolysis, to produce 2,2-dimethyl
pentanoic acid. The acid is identified by its boiling point and through the preparation of its
amide derivative.

Step 4: Synthesis of 2,2-dimethyl-1-pentanol (Neoheptanol)[6]
e Reactants: 2,2-dimethyl pentanoic acid, lithium aluminum hydride (LiAIH4).

e Procedure: The 2,2-dimethyl pentanoic acid is reduced using lithium aluminum hydride to
yield 2,2-dimethyl-1-pentanol. The final product's purity is confirmed by gas-liquid partition
chromatography, with a reported purity of better than 99 mole %.[6]

Characterization and Dehydration

Following its synthesis, 2,2-dimethyl-1-pentanol was characterized by preparing eight of its
derivatives.[6] The study also investigated the rearrangement and dehydration of the alcohol.

Dehydration Experimental Workflow
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Caption: Experimental workflow for the dehydration of Neoheptanol.

Experimental Protocol for Dehydration and Analysis[6]
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o Dehydration: The rearrangement and dehydration of 2,2-dimethyl-1-pentanol are achieved
by heating the alcohol with 8% by weight of concentrated sulfuric acid at its boiling point.[6]

e Product Analysis:

o The resulting mixture of unsaturated rearranged products is subjected to ozonolysis to
cleave the double bonds.[6]

o The ozonides are then reductively cleaved using lithium aluminum hydride, which converts
them into a mixture of alcohols.[6]

o This final mixture of alcohols is analyzed both qualitatively and quantitatively using gas-
liquid partition chromatography. This analysis successfully identified all five of the
theoretically possible rearranged products.[6]

Applications and Safety

Neoheptanol is utilized as a solvent and in the synthesis of other chemical compounds.[1]
While specific toxicity data is not extensively detailed in the provided results, it is noted that it
may exhibit moderate toxicity, requiring appropriate handling and safety precautions in
laboratory and industrial settings.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Neoheptanol (2,2-
Dimethyl-1-pentanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361373#discovery-and-history-of-neoheptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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